N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine

• IUPAC Name: N'-benzyl-N'-[(2-fluorophenyl)methyl]-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C18H23FN2/c1-20(2)12-13-21(14-16-8-4-3-5-9-16)15-17-10-6-7-11-18(17)19/h3-11H,12-15H2,1-2H3
• InChI Key: UQRKDWCCRHUHKH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(CC1=CC=CC=C1)CC2=CC=CC=C2F
• Molecular Formula: C18H23FN2
• Molecular Weight: 286.4 g/mol

Description

N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine, also known as FMeBzDMe, is a chemical compound that has shown potential in scientific research applications. This compound is a member of the ethylenediamine family and has been synthesized using various methods.

Mechanism of Action

N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to bind to GPCRs, specifically the dopamine D2 receptor. This binding leads to a conformational change in the receptor, which activates downstream signaling pathways. N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has also been shown to inhibit the activity of the enzyme monoamine oxidase A (MAO-A), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been shown to have various biochemical and physiological effects, including the activation of downstream signaling pathways through the dopamine D2 receptor, the inhibition of MAO-A activity, and the modulation of neurotransmitter levels. These effects have been studied in vitro and in vivo and have shown potential for the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has several advantages for lab experiments, including its high yield and its potential as a ligand for GPCRs. However, this compound also has limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine research, including the development of new synthetic methods for this compound, the study of its potential as a tool for studying the mechanism of action of GPCRs, and the investigation of its potential as a therapeutic agent for neurological and psychiatric disorders. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine and to determine its safety and toxicity in vivo.

Synthesis Methods

N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has been synthesized using different methods, including the reaction of N-benzyl-N-(2-fluorobenzyl)amine with dimethylamine and ethylenediamine, as well as the reaction of N-benzyl-N-(2-fluorobenzyl)amine with N,N-dimethylethylenediamine. These methods have produced varying yields of N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine, with the highest yield being achieved using the reaction of N-benzyl-N-(2-fluorobenzyl)amine with dimethylamine and ethylenediamine.

Scientific Research Applications

N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has shown potential in scientific research applications, particularly in the field of medicinal chemistry. This compound has been studied for its potential as a ligand for G protein-coupled receptors (GPCRs), which are involved in various physiological processes. N-benzyl-N-(2-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine has also been studied for its potential as a tool for studying the mechanism of action of GPCRs.